molecular formula C8H8Cl2N2O2 B1370552 Ethyl 3-amino-2,6-dichloroisonicotinate CAS No. 458543-81-2

Ethyl 3-amino-2,6-dichloroisonicotinate

Cat. No. B1370552
CAS RN: 458543-81-2
M. Wt: 235.06 g/mol
InChI Key: ZBHSEGWPJCOBKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-amino-2,6-dichloroisonicotinate (EDCIN) is an organic compound with the molecular formula C7H7Cl2N2O2. It is a colorless solid that is soluble in water, ethanol, and other organic solvents. EDCIN is an important chemical intermediate used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also a versatile tool for scientific research, as it has a wide range of applications in biochemistry, physiology, and other fields.

Scientific Research Applications

  • Chemical Synthesis : A study by Choi, Kucharczyk, and Sofia (1987) detailed a nine-step synthesis of [14C]flupirtine maleate, a process starting with potassium cyanide-14C and 1,3-dibromopropane, and eventually yielding ethyl 2-amino-6-{[(4-fluorophenyl)methyl]amino}-3-pyridinyl-2,6-14C carbamate maleate (Choi, Y., Kucharczyk, N., & Sofia, R., 1987).

  • Anticancer Agent Synthesis : Research by Temple, Wheeler, Comber, Elliott, and Montgomery (1983) explored the synthesis of potential anticancer agents using ethyl (6-amino-4-chloro-5-nitropyridin-2-yl)carbamate. They investigated the effects of their synthesized pyridooxazines and pyridothiazines on the proliferation of cultured L1210 cells and their impact on the survival of mice with P388 leukemia (Temple, C., et al., 1983).

  • Molecular Characterization Techniques : Vogt, Williams, Johnson, and Copley (2013) conducted a study on polymorphic forms of an investigational pharmaceutical compound, using techniques like capillary powder X-ray diffraction and solid-state nuclear magnetic resonance. This research provides insights into the complex characterization of pharmaceutical compounds (Vogt, F., et al., 2013).

  • Photovoltaic Properties : Zeyada, El-Nahass, and El-Shabaan (2016) studied the photovoltaic properties of certain derivatives, focusing on their applications in organic-inorganic photodiode fabrication. This research highlights the potential use of these compounds in the development of new photovoltaic materials (Zeyada, H., El-Nahass, M., & El-Shabaan, M. M., 2016).

  • Plant Secondary Metabolite Biosynthesis : Qian, Zhao, Xu, Qian, and Zhong (2006) synthesized novel 2,6-dichloroisonicotinic acid (INA) derivatives and evaluated their potential as elicitors for inducing the biosynthesis of plant secondary metabolites. Their research contributes to the understanding of how synthetic INA analogues can act as elicitors in plant cell cultures (Qian, Z.-G., et al., 2006).

  • Corrosion Inhibition : Dohare, Ansari, Quraishi, and Obot (2017) researched pyranpyrazole derivatives as corrosion inhibitors for mild steel, relevant to industrial pickling processes. This study offers insights into the practical applications of these compounds in industrial settings (Dohare, P., et al., 2017).

properties

IUPAC Name

ethyl 3-amino-2,6-dichloropyridine-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8Cl2N2O2/c1-2-14-8(13)4-3-5(9)12-7(10)6(4)11/h3H,2,11H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBHSEGWPJCOBKP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC(=NC(=C1N)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8Cl2N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70963451
Record name Ethyl 3-amino-2,6-dichloropyridine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70963451
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

235.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 3-amino-2,6-dichloroisonicotinate

CAS RN

458543-81-2
Record name Ethyl 3-amino-2,6-dichloro-4-pyridinecarboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=458543-81-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethyl 3-amino-2,6-dichloropyridine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70963451
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.